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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on 6-FAM-PEG3-Azide, a fluorescent
labeling reagent. It is designed for researchers, scientists, and professionals in drug
development who utilize bioconjugation techniques. This guide covers the physicochemical
properties, detailed experimental protocols for its application in copper-catalyzed azide-alkyne
cycloaddition (CUAAC), and a visual representation of the experimental workflow.

Core Properties of 6-FAM-PEG3-Azide

6-FAM-PEG3-Azide is a fluorescent dye containing a 6-carboxyfluorescein (6-FAM)
fluorophore, a triethylene glycol (PEG3) spacer, and a terminal azide group. The 6-FAM moiety
provides the fluorescent signal, while the azide group enables covalent attachment to alkyne-
modified biomolecules via click chemistry. The hydrophilic PEG3 spacer is incorporated to
minimize the potential for interaction between the dye and the biomolecule, thereby preserving
the biomolecule's natural conformation and function.

A summary of the key quantitative data for 6-FAM-PEG3-Azide is presented in the table below
for easy reference and comparison.
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Property Value References
Molecular Formula C29H28N409 [1112]
Molecular Weight 576.56 g/mol [1][2]
Appearance White to yellow solid

Solubility Soluble in DMSO

Excitation Wavelength (Aex)

~495 nm

Emission Wavelength (Aem)

~520 nm

Purity (by HPLC)

>95% [1]

Experimental Protocol: Labeling of Alkyne-Modified

Oligonucleotides

This section provides a detailed methodology for the copper(l)-catalyzed azide-alkyne

cycloaddition (CUAAC) reaction to label alkyne-modified oligonucleotides with 6-FAM-PEG3-

Azide.

Materials

» Alkyne-modified oligonucleotide

» 6-FAM-PEG3-Azide

e Dimethyl sulfoxide (DMSO)

o Copper(ll) sulfate (CuSOa)

 Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

e Sodium ascorbate

» Nuclease-free water

o Buffer (e.g., phosphate-buffered saline, PBS)
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» Desalting column or ethanol precipitation reagents for purification

Reagent Preparation

6-FAM-PEG3-Azide Stock Solution: Prepare a 10 mM stock solution in anhydrous DMSO.

Alkyne-Oligonucleotide Solution: Dissolve the alkyne-modified oligonucleotide in nuclease-
free water or a suitable buffer to a concentration of 100 pM.

CuSOas Stock Solution: Prepare a 100 mM stock solution in nuclease-free water.
THPTA Stock Solution: Prepare a 200 mM stock solution in nuclease-free water.

Catalyst Premix (CuSOas-THPTA): Shortly before use, mix equal volumes of the 100 mM
CuSO0a stock solution and the 200 mM THPTA stock solution to create a 50 mM CuSOQOa-
THPTA complex.

Sodium Ascorbate Stock Solution: Prepare a fresh 300 mM stock solution in nuclease-free
water. This solution is prone to oxidation and should be made fresh for each experiment.

Labeling Procedure

¢ In a microcentrifuge tube, combine the following reagents in the order listed:
o 5 pL of 100 uM Alkyne-modified oligonucleotide

o 10 pL of nuclease-free water or buffer

o 2.5 puL of 10 mM 6-FAM-PEG3-Azide stock solution

Vortex the mixture gently.

Add 1 pL of the 50 mM CuSOas-THPTA catalyst premix to the reaction tube.

Initiate the click reaction by adding 1.5 pL of the freshly prepared 300 mM sodium ascorbate
stock solution.

Vortex the reaction mixture gently and incubate at room temperature for 30-60 minutes,
protected from light.
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» Upon completion, the labeled oligonucleotide can be purified from unreacted dye and

catalyst using a desalting column or by ethanol precipitation.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the labeling of an alkyne-modified
oligonucleotide with 6-FAM-PEG3-Azide followed by purification.
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Caption: Workflow for oligonucleotide labeling using 6-FAM-PEG3-Azide.

This guide provides a foundational understanding and practical protocols for the use of 6-FAM-
PEG3-Azide in bioconjugation applications. For specific applications, further optimization of
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reaction conditions may be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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